1,2,3,4,5,6-Hexahydrobenzo[B]azocine

• IUPAC Name: 1,2,3,4,5,6-hexahydro-1-benzazocine
• InChI: InChI=1S/C11H15N/c1-2-6-10-7-3-4-8-11(10)12-9-5-1/h3-4,7-8,12H,1-2,5-6,9H2
• InChI Key: VTIJFGNTDHLPLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC=CC=C2NCC1
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• CAS No.: 7124-93-8

Description

1,2,3,4,5,6-Hexahydrobenzo[B]azocine, also known as benzazocine, is a compound where the benzene ring is fused to an azocine ring. Its molecular formula is C11H15N.

Synthesis Analysis

The synthesis of this compound has been achieved via a four-step sequence from benzo-norbornadiene. Another method involves the hydrogenolytic debenzylation of the lactam-nitrogen followed by an alkylation reaction.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused to an azocine ring. The InChI code is 1S/C11H15N/c1-2-6-10-7-3-4-8-11(10)12-9-5-1/h3-4,7-8,12H,1-2,5-6,9H2.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 161.25 g/mol. It appears as a yellow solid or liquid. The compound should be stored in a dark place, sealed in dry, at room temperature.

Scientific Research Applications

Synthesis and Chemical Transformations

• N-Alkylaminoalkyl Derivatives Synthesis : The synthesis of 1-alkylaminoalkyl-1,2,3,4,5,6-hexahydrobenz[b]azocines involves a Beckmann rearrangement and a reduction process, yielding a series of derivatives with potential for further chemical transformations (Jones et al., 1969).

Development of Heterocycles

• Regioselective Synthesis of Heterocycles : Using diisobutylaluminum hydride, a study demonstrated the formation of various heterocycles including 1,2,3,4,5,6-hexahydrobenz[b]azocine, indicating a method for synthesizing nitrogen-containing bicyclic and tricyclic heterocycles adjacent to aromatic rings (Cho et al., 2010).

Antiproliferative Activity

• Antiproliferative Properties in Cancer Research : Compounds containing the 1,2,3,4,5,6-hexahydrobenz[b]azocine system were investigated for their antiproliferative activity against various human cancer cell lines, demonstrating potential therapeutic applications (Maggio et al., 2014).

Photoisomerization Studies

• Photoisomerization Dynamics : Research on a bridged azobenzene derivative, 5,6-dihydrodibenzo[c,g][1,2]diazocine, highlighted its efficient reversible Z-E photoisomerization using visible light. This compound exhibits promising characteristics for applications as a molecular photoswitch (Siewertsen et al., 2009).

Protein Kinase Inhibition

• Protein Kinase Inhibitors : Novel derivatives of 1,2,3,4,5,6-hexahydrobenz[b]azocine were synthesized and evaluated for their ability to inhibit protein kinases. One compound was identified to inhibit protein kinase A activity, suggesting potential for drug development (Arnold & Guy, 2006).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).